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Compound of Interest

2-[(Acetyloxy)methoxy]ethyl
Compound Name:

acetate
CAS No.: 59278-00-1
Cat. No.: B020145
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[(Acetyloxy)methoxy]ethyl acetate is a key organic compound with significant applications
in the pharmaceutical industry, primarily serving as a crucial intermediate in the synthesis of
antiviral medications. Its chemical structure allows it to act as a versatile building block in
various organic reactions. This technical guide provides a comprehensive overview of its
synonyms, chemical properties, synthesis, and analytical methods, as well as its role as an

enzyme inhibitor.

Nomenclature and Synonyms

The compound is identified by several names and registry numbers across different chemical
databases and suppliers. A comprehensive list of its synonyms is provided below.
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Identifier Type Identifier

IUPAC Name 2-(acetyloxymethoxy)ethyl acetate[1]
CAS Number 59278-00-1[1][2]

EC Number 261-686-7[3]

Molecular Formula C7H1205[1][4]

Synonyms (2-Acetoxyethoxy)methyl acetate[5]

1,4-Diacetoxy-2-oxabutane[6]

2-Acetoxyethyl acetoxymethyl ether[1]

2-Oxa-1,4-butanediol diacetate[5]

Acetic Acid (2-Acetoxyethoxy)methyl Ester[5]

Acyclovir side chain[6]

Ethanol, 2-[(acetyloxy)methoxy]-, 1-acetate[3]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-[(Acetyloxy)methoxy]ethyl
acetate is presented in the table below. This data is essential for its handling, storage, and

application in experimental settings.
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Property Value Reference

Molecular Weight 176.17 g/mol [1114]
Clear, colorless to slightly

Appearance o [1112][3]
yellow liquid

Density 1.119-1.1382 g/cm?3 [61[7]

- _ 114-118 °C at 4 Torr; 225.2 +

Boiling Point [1][5]16]
20.0 °C at 760 mmHg

Flash Point 90.9+21.8°C [3]

Refractive Index 1.419 - 1.425 [31[6]

Slightly soluble in chloroform,

Solubility ethyl acetate, and methanol. [1112]
Sparingly soluble in water.
Stable below 40°C. Should be

Stability stored in a dry, sealed [2][6]

container at room temperature.

Experimental Protocols
Synthesis of 2-[(Acetyloxy)methoxy]ethyl acetate

This compound is commonly synthesized via the acetylation of 1,3-dioxolane with acetic

anhydride. The following is a representative experimental protocol.

Materials:

1,3-dioxolane

Acetic anhydride

Acid catalyst (e.g., p-toluenesulfonic acid)

Inert solvent (e.g., toluene)
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Sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Ethyl acetate

Procedure:

To a solution of 1,3-dioxolane in an inert solvent such as toluene, add a catalytic amount of
an acid catalyst like p-toluenesulfonic acid.

Slowly add acetic anhydride to the mixture while maintaining the temperature at a controlled
level, typically between 80-90°C.

The reaction mixture is refluxed for several hours (e.g., 6-7 hours) with vigorous stirring.

After the reaction is complete, cool the mixture to room temperature.

Wash the organic layer sequentially with water, a saturated solution of sodium bicarbonate,
and brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation to yield pure 2-[(Acetyloxy)methoxy]ethyl
acetate.

Synthesis of Acyclovir using 2-
[(Acetyloxy)methoxy]ethyl acetate

This compound serves as a key side-chain precursor in the synthesis of the antiviral drug

acyclovir. A general workflow is described below.

Materials:
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e Guanine

o Hexamethyldisilazane (HMDS)

o 2-[(Acetyloxy)methoxy]ethyl acetate

e Phosphoric acid or p-toluenesulfonic acid

e Toluene

e Sodium hydroxide solution

Hydrochloric acid

Procedure:

Guanine is first protected by reacting it with an excess of hexamethyldisilazane (HMDS) to
form a silylated derivative.

e The protected guanine is then reacted with 2-[(Acetyloxy)methoxy]ethyl acetate in the
presence of an acid catalyst such as phosphoric acid or p-toluenesulfonic acid in a high-
boiling solvent like toluene.[8]

e The reaction mixture is heated to reflux for several hours to facilitate the condensation
reaction, forming N2,°-diacetyl-9-[(2-acetoxyethoxy)methyl]guanine.[8]

 After the reaction, the intermediate is deprotected by treatment with an aqueous base, such
as sodium hydroxide solution, followed by neutralization with an acid like hydrochloric acid to
yield acyclovir.[9]

e The crude acyclovir is then purified by recrystallization from water.[8]

Analytical Method: Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)

A validated RP-HPLC method is essential for the quality control and quantification of 2-
[(Acetyloxy)methoxy]ethyl acetate. The following protocol provides a starting point for
method development.
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Chromatographic Conditions:

e Column: C18, 150 mm x 4.6 mm, 5 um patrticle size

» Mobile Phase: Acetonitrile and 0.1% orthophosphoric acid in water (e.g., 70:30 v/v)
e Flow Rate: 1.0 mL/min

o Detection: UV at 240 nm

e Injection Volume: 20 pL

Column Temperature: 30 °C
Sample Preparation:

e Prepare a stock solution of the reference standard in a suitable diluent (e.g., a mixture of
water and methanol).

o Prepare working standard solutions by serially diluting the stock solution.

o Accurately weigh the sample and dissolve it in the diluent to a known concentration.
o Filter all solutions through a 0.45 um syringe filter before injection.

Validation Parameters (according to ICH guidelines):

 Linearity: Establish a calibration curve by plotting peak area against concentration for a
series of standards. The correlation coefficient (r2) should be > 0.999.[10]

e Accuracy: Determine the percent recovery of spiked samples at different concentration
levels. Recoveries should be within 98-102%.[11]

o Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing
multiple preparations of the same sample. The relative standard deviation (RSD) should be <
2%.[11]
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» Specificity: Ensure that there is no interference from excipients or impurities at the retention
time of the analyte.

o Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest
concentration of the analyte that can be reliably detected and quantified.

Biological Activity and Mechanism of Action

Inhibition of Orotidine 5'-Monophosphate Decarboxylase
(OMPDC)

2-[(Acetyloxy)methoxy]ethyl acetate has been identified as an inhibitor of orotidine 5'-
monophosphate decarboxylase (OMPDC), a key enzyme in the de novo pyrimidine
biosynthesis pathway.[1] This pathway is essential for the synthesis of nucleotides required for
DNA and RNA replication.[1]

The de novo pyrimidine biosynthesis pathway begins with simple precursors and culminates in
the formation of uridine monophosphate (UMP).[12] OMP decarboxylase catalyzes the final
step in this pathway, the decarboxylation of orotidine monophosphate (OMP) to UMP.[13] By
inhibiting OMPDC, 2-[(Acetyloxy)methoxy]ethyl acetate can disrupt the supply of pyrimidine
nucleotides, thereby impeding cell proliferation and viral replication, which rely on the host cell's
machinery.[1] This mechanism of action makes it a subject of interest for potential anticancer
and antiviral therapies.[1]
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De novo pyrimidine biosynthesis pathway and inhibition of OMP decarboxylase.

Logical Relationships in Acyclovir Synthesis

The synthesis of acyclovir from guanine using 2-[(Acetyloxy)methoxy]ethyl acetate involves
a series of logical steps designed to achieve regioselective alkylation at the N-9 position of the

purine ring.
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Workflow for the synthesis of Acyclovir.
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Conclusion

2-[(Acetyloxy)methoxy]ethyl acetate is a compound of significant interest to the
pharmaceutical and organic synthesis communities. Its role as a key intermediate in the
production of antiviral drugs like acyclovir and its potential as an enzyme inhibitor highlight its
importance in drug development. This guide has provided a detailed overview of its properties,
synthesis, and analytical methods to support further research and application of this versatile
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxy-ethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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